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Compound of Interest

Compound Name: Ruboxyl

Cat. No.: B1680251

Despite a comprehensive review of scientific literature, detailed application notes and protocols
for the use of Ruboxyl as a standalone fluorescent probe for cellular imaging are not publicly
available. While the compound Ruboxyl, an anthracycline antibiotic and derivative of
daunorubicin, possesses fluorescent properties, its primary application appears to be in the
field of photodynamic therapy, rather than as a direct imaging agent in fluorescence
microscopy.

Our research indicates that Ruboxyl has been investigated as a photosensitizer when
covalently linked to other molecules, such as fullerenes, to create hybrid nanostructures for
photodynamic therapy. In this context, the photophysical properties of Ruboxyl, including its
UV-VIS absorption and fluorescence, have been studied. However, one study explicitly notes
that the Ruboxyl moiety itself does not exhibit photodynamic activity but rather enhances the
photosensitizing capabilities of the molecule it is attached to[1].

There is a significant lack of published data regarding Ruboxyl's use as a primary fluorescent
probe for visualizing cellular structures or processes. Key quantitative data essential for
creating application notes, such as excitation and emission maxima, quantum yield, molar
extinction coefficient, and photostability under typical imaging conditions, are not documented
for Ruboxyl in a cellular imaging context. Furthermore, no established protocols for cell
preparation, probe loading, or imaging parameters for Ruboxyl could be identified.

For researchers and drug development professionals seeking fluorescent probes for cellular
imaging, a wide array of well-characterized and commercially available dyes exist with
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extensive documentation and established protocols. These probes cover a broad spectrum of
excitation and emission wavelengths and are designed for specific applications, including the
visualization of organelles, tracking of molecules, and measurement of physiological
parameters.

In summary, while Ruboxyl is a fluorescent molecule, its application as a cellular imaging
probe is not supported by the current body of scientific literature. Therefore, the detailed
application notes, protocols, and data tables requested cannot be provided. Researchers are
advised to consult resources on established fluorescent probes for their cellular imaging needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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